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Compound of Interest

Compound Name: Indinavir sulfate ethanolate

Cat. No.: B1250006 Get Quote

Solubility Profile of Indinavir Sulfate Ethanolate:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of Indinavir
sulfate ethanolate, a critical active pharmaceutical ingredient (API) in antiretroviral therapy.

Understanding the solubility of this compound in various solvents is paramount for optimizing

crystallization processes, developing robust formulations, and ensuring bioavailability. This

document compiles quantitative solubility data, details experimental methodologies, and

explores the key factors influencing the dissolution of Indinavir sulfate ethanolate.

Quantitative Solubility Data
The solubility of Indinavir sulfate ethanolate has been evaluated in a range of organic

solvents and aqueous media. The following tables summarize the available quantitative data to

facilitate comparison and aid in solvent selection for various pharmaceutical development

processes.

Table 1: Solubility of Indinavir Sulfate in Various Solvents
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Solvent Temperature (°C) Solubility (mg/mL) Reference

Water Room Temperature ≥15 [1]

Water Not Specified 100 [2]

Methanol Not Specified Very Soluble [3][4]

Dimethylformamide

(DMF)
Not Specified 14

Dimethyl sulfoxide

(DMSO)
Not Specified 20

PBS (pH 7.2) Not Specified 10

Ethanol Not Specified Insoluble [2]

Note on Ethanol Solubility: There are conflicting reports regarding the solubility of Indinavir

sulfate in ethanol. While one source indicates insolubility[2], a detailed study by Hou et al.

(2009) provides quantitative, temperature-dependent solubility data, suggesting some degree

of solubility. This discrepancy may arise from differences in the specific form of Indinavir sulfate

used (e.g., ethanolate vs. other solvates) or the experimental conditions. For practical

applications, it is recommended to refer to the temperature-dependent data in Table 2 for

ethanol and other alcohols.

Table 2: Temperature-Dependent Solubility of Indinavir Sulfate in Alcohols

The following data is adapted from the study by Hou, G., et al. (2009)[5], which measured the

solubility of Indinavir sulfate in several alcohols at temperatures ranging from 278.35 K to

314.15 K (5.2 °C to 41.0 °C).
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Temperat
ure (K)

Temperat
ure (°C)

Ethanol
(mg/g of
solvent)

1-
Propanol
(mg/g of
solvent)

2-
Propanol
(mg/g of
solvent)

1-Butanol
(mg/g of
solvent)

2-Methyl-
1-
propanol
(mg/g of
solvent)

278.35 5.2 1.93 1.65 1.41 1.21 1.05

283.15 10.0 2.31 1.98 1.70 1.46 1.27

288.15 15.0 2.76 2.37 2.04 1.75 1.52

293.15 20.0 3.29 2.83 2.44 2.09 1.82

298.15 25.0 3.92 3.38 2.91 2.49 2.17

303.15 30.0 4.67 4.03 3.47 2.97 2.59

308.15 35.0 5.56 4.80 4.14 3.54 3.09

314.15 41.0 6.79 5.86 5.05 4.32 3.77

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in pharmaceutical

sciences. The following section outlines a detailed methodology for the equilibrium solubility

determination of Indinavir sulfate, based on the widely used shake-flask method.

Equilibrium Solubility Determination via Shake-Flask
Method
This method measures the thermodynamic solubility of a compound, representing the

saturation point of a solution in equilibrium with the solid drug.

Materials and Equipment:

Indinavir sulfate ethanolate (crystalline powder, purity >99%)

Selected solvents (analytical grade)
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Volumetric flasks

Scintillation vials or sealed flasks

Orbital shaker or wrist-action shaker with temperature control

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

Analytical balance

pH meter (for aqueous solutions)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Indinavir sulfate ethanolate to a series of scintillation vials or

sealed flasks, each containing a known volume of the desired solvent. The excess solid is

crucial to ensure that equilibrium is reached with the undissolved solute.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled orbital shaker.

Agitate the samples at a constant speed (e.g., 150 rpm) for a predetermined period

(typically 24-72 hours) to ensure equilibrium is reached. The required time for equilibration

should be determined empirically by sampling at different time points until the

concentration of the solute in the solution remains constant.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a sufficient time to

allow the excess solid to sediment.
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Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

undissolved solid particles.

Analysis:

Dilute the filtered solution with an appropriate solvent to a concentration within the linear

range of the analytical method.

Determine the concentration of Indinavir sulfate in the diluted solution using a validated

analytical method, such as HPLC or UV-Vis spectrophotometry. The study by Hou et al.

(2009) utilized UV-Vis spectrophotometry at a wavelength of 259 nm[5].

Calculation:

Calculate the solubility of Indinavir sulfate in the solvent at the given temperature, taking

into account the dilution factor. The results can be expressed in various units, such as

mg/mL or g/100g of solvent.

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

logical relationships of factors that can influence the solubility of Indinavir sulfate ethanolate.
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Caption: Experimental workflow for determining the solubility of Indinavir sulfate.
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Caption: Factors influencing the solubility of Indinavir sulfate ethanolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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